N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
Overview
Description
N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as MNIT, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. MNIT is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide involves the inhibition of enzymes involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, this compound can prevent the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and have anti-inflammatory and antioxidant properties. This compound has also been found to have a low toxicity profile, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have toxic effects. Additionally, this compound has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide. One direction is the development of this compound analogs with improved solubility in water. This would make it easier to administer in vivo. Another direction is the study of the combination of this compound with other compounds for cancer therapy. This compound has been shown to be effective in inhibiting the growth of cancer cells, and combining it with other compounds could enhance its effectiveness. Additionally, further studies are needed to determine the potential applications of this compound in the treatment of inflammatory and oxidative stress-related diseases.
Conclusion
This compound is a thioacetamide derivative that has been studied extensively for its potential applications in the field of medicine. It has been found to have antitumor, anti-inflammatory, and antioxidant properties, and has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has a low toxicity profile, making it a potential candidate for cancer therapy. Further studies are needed to determine the full potential of this compound in the treatment of various diseases.
Scientific Research Applications
N-methyl-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide has been studied extensively for its potential applications in the field of medicine. It has been found to have antitumor, anti-inflammatory, and antioxidant properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. This compound also has anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis. Additionally, this compound has been found to have antioxidant properties, which could make it a potential treatment for oxidative stress-related diseases.
properties
IUPAC Name |
N-methyl-2-[1-(4-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3S/c1-13-6-8-15(9-7-13)22-17(11-21-19(22)27-12-18(24)20-2)14-4-3-5-16(10-14)23(25)26/h3-11H,12H2,1-2H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDEUVJUMVWFTOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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